Cas no 110905-37-8 (Phosphonic acid,[(2E)-4-oxo-2-butenyl]-, diethyl ester (9CI))
110905-37-8 structure
Product Name:Phosphonic acid,[(2E)-4-oxo-2-butenyl]-, diethyl ester (9CI)
CAS No:110905-37-8
MF:C8H15O4P
MW:206.176063776016
CID:209755
PubChem ID:6450028
Update Time:2025-04-19
Phosphonic acid,[(2E)-4-oxo-2-butenyl]-, diethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,[(2E)-4-oxo-2-butenyl]-, diethyl ester (9CI)
- (E)-4-diethoxyphosphorylbut-2-enal
- Phosphonic acid, (4-oxo-2-butenyl)-, diethyl ester, (E)-
- (E)-(4-Oxo-2-butenyl)phosphonsaeure-diethylester
- (E)-4-(diethoxyphosphoryl)-2-butenal
- 4-(diethoxyphosphoryl)-2E-butenal
- 4-(Diethylphosphono)-2-butenal
- 4-Depb
- AC1O50YH
- (E)-diethyl 4-oxobut-2-enylphosphonate
- 110905-37-8
- Phosphonic acid,(4-oxo-2-butenyl)-,diethyl ester,(E)-
- diethyl [(2E)-4-oxobut-2-en-1-yl]phosphonate
- SCHEMBL12845865
-
- Inchi: 1S/C8H15O4P/c1-3-11-13(10,12-4-2)8-6-5-7-9/h5-7H,3-4,8H2,1-2H3/b6-5+
- InChI Key: IIVXNWZBMVVKJU-AATRIKPKSA-N
- SMILES: P(C/C=C/C=O)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 206.07085
- Monoisotopic Mass: 206.07079595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Phosphonic acid,[(2E)-4-oxo-2-butenyl]-, diethyl ester (9CI) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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